1-isopropyl-N-(5-(4-(methylthio)benzyl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[5-[(4-methylsulfanylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-1-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H19N5O2S/c1-11(2)22-9-8-14(21-22)16(23)18-17-20-19-15(24-17)10-12-4-6-13(25-3)7-5-12/h4-9,11H,10H2,1-3H3,(H,18,20,23)
• InChI Key: XWRKQAQJMZKDJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)C(=O)NC2=NN=C(O2)CC3=CC=C(C=C3)SC
• Molecular Formula: C17H19N5O2S
• Molecular Weight: 357.4 g/mol

Description

1-isopropyl-N-(5-(4-(methylthio)benzyl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C17H19N5O2S and its molecular weight is 357.43. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Activity

• A study by Nohara et al. (1985) synthesized antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, highlighting their significant antiallergic activity, potentially relevant for compounds with similar structures or functionalities (Nohara et al., 1985).

Antimicrobial and Antitubercular Activity

• Research by Shruthi et al. (2016) on novel benzimidazole–oxadiazole hybrid molecules demonstrated promising antimicrobial and antitubercular activities, suggesting potential for related compounds in treating microbial infections (Shruthi et al., 2016).

Antiviral Activity

• A study by Hebishy et al. (2020) on benzamide-based 5-aminopyrazoles and their derivatives showed remarkable antiavian influenza virus activity, indicating potential antiviral applications for structurally related compounds (Hebishy et al., 2020).

Synthesis and Characterization of Derivatives

• Research by Siddiqui et al. (2013) on the synthesis of novel derivatives of pyrazole-3-carboxylate and their antimicrobial activities showcases the chemical versatility and potential pharmaceutical applications of related compounds (Siddiqui et al., 2013).

Heterocyclic Compound Synthesis

• A study by Elmagd et al. (2017) used thiosemicarbazide derivatives for the synthesis of various heterocyclic compounds, including 1,3,4-oxadiazole derivatives, demonstrating the compound's role in synthesizing diverse bioactive molecules (Elmagd et al., 2017).